Cas no 90656-45-4 ( )

• Product Name: &nbsp
• CAS No: 90656-45-4
• MF: C₁₃H₉Cl₂NO₂
• MW: 282.122061491013
• CID: 995011
• PubChem ID: 292746
• Update Time: 2025-04-20

  Chemical and Physical Properties

Names and Identifiers

• 4-chloro-2-(4-chloroanilino)benzoic acid
• HPHVQTWDTOJVKU-UHFFFAOYSA-N
• 90656-45-4
• NSC-158696
• DTXSID90303517
• 4-chloro-2-[(4-chlorophenyl)amino]benzoic acid
• 4-Chloro-2-(4-chloroanilino)benzoic acid #
• 4',5-Dichlorodiphenylamine-2-carboxylic acid
• NSC158696
•  

• Inchi： 1S/C13H9Cl2NO2/c14-8-1-4-10(5-2-8)16-12-7-9(15)3-6-11(12)13(17)18/h1-7,16H,(H,17,18)
• InChI Key： HPHVQTWDTOJVKU-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C(=O)O)=C(C=1)NC1C=CC(=CC=1)Cl

Computed Properties

• Exact Mass: 281.0010339g/mol
• Monoisotopic Mass: 281.0010339g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.2
• Topological Polar Surface Area: 49.3Ų